N-(1,3-benzodioxol-5-ylmethyl)-2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C19H21N5O4/c1-19(2,3)24-17-13(8-22-24)18(26)23(10-21-17)9-16(25)20-7-12-4-5-14-15(6-12)28-11-27-14/h4-6,8,10H,7,9,11H2,1-3H3,(H,20,25)
• InChI Key: QCRGANJYQBDDDG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C2=C(C=N1)C(=O)N(C=N2)CC(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H21N5O4
• Molecular Weight: 383.4 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C19H21N5O4 and its molecular weight is 383.408. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Applications

Elian et al. (2014) discussed the synthesis of new derivatives of thioxo-2, 5-dihydro-1H-pyrano[2,3-d] pyrimidine, which were obtained through reactions involving compound 1a with acetic anhydride, leading to pyrano[2,3-d] pyrimidin-7-yl-acetamide and benzamide derivatives. This study illustrates the diverse reactivity of pyrimidine derivatives, which could be relevant for the synthesis and potential applications of the compound (Elian, Abdelhafiz, & Abdelreheim, 2014).

Antitumor and Biological Activities

Alqasoumi et al. (2009) synthesized novel acetamide, pyrrole, pyrrolopyrimidine, and other derivatives containing a pyrazole moiety to evaluate their antitumor activity. The study found compound 4 to be more effective than the reference drug, doxorubicin, suggesting the potential antitumor applications of similar compounds (Alqasoumi, Ghorab, Ismail, Abdel-Gawad, El-Gaby, & Aly, 2009).

Synthesis of Pyrazolo[3,4-d]Pyrimidine Analogues

Taylor and Patel (1992) prepared several pyrazolo[3,4-d]pyrimidine analogues of the potent antitumor agent LY231514, highlighting a key synthetic step involving palladium-catalyzed C-C coupling. This work underscores the synthetic versatility of pyrazolo[3,4-d]pyrimidine derivatives and their relevance in developing antitumor agents (Taylor & Patel, 1992).

Insecticidal and Antibacterial Potential

Deohate and Palaspagar (2020) synthesized pyrimidine-linked pyrazole heterocyclics and evaluated their insecticidal and antibacterial potential. This study provides insights into the broader applications of pyrazole and pyrimidine derivatives in addressing agricultural pests and bacterial infections (Deohate & Palaspagar, 2020).